Cas no 112365-71-6 (2-sulfanylbenzonitrile)

• Product Name: 2-sulfanylbenzonitrile
• CAS No: 112365-71-6
• MF: C₇H₅NS
• MW: 135.186300039291
• CID: 2608619
• PubChem ID: 11018926
• Update Time: 2025-04-21

2-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-sulfanylbenzonitrile
• cyanothiophenol
• AOYOBWSGCQMROU-UHFFFAOYSA-N
• DTXCID60402829
• AT20892
• MFCD11155570
• 112365-71-6
• 2-mercapto-benzonitrile
• 34761-11-0
• 2-cyanobenzenethiol
• DTXSID50452010
• EN300-85312
• DB-347188
• 2-mercaptobenzonitrile
• SCHEMBL100731
• AKOS000261477
• BS-13059
• 815-924-7
• CS-0209230

• Inchi： 1S/C7H5NS/c8-5-6-3-1-2-4-7(6)9/h1-4,9H
• InChI Key： AOYOBWSGCQMROU-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 135.01427034Da
• Monoisotopic Mass: 135.01427034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.8Ų